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A Note on Terminology: Initial searches for "MC2625" did not yield specific information for a
compound with this designation. It is highly probable that this is a typographical error and the
intended target is CD25, the alpha chain of the IL-2 receptor, a critical target in cancer
immunotherapy and autoimmune disease research. These application notes are therefore
focused on agents targeting CD25 in in vivo mouse models.

Introduction to CD25 as a Therapeutic Target

The CD25 antigen, also known as the alpha chain of the interleukin-2 receptor (IL-2Ra), is a
key molecule in the immune system.[1][2] It is highly expressed on regulatory T cells (Tregs),
which are critical for maintaining immune homeostasis and are often implicated in suppressing
anti-tumor immune responses.[1] CD25 is also expressed on activated T and B cells.[1]
Targeting CD25 is a promising therapeutic strategy to deplete Tregs and enhance anti-tumor
immunity.[1] In preclinical mouse models, the adoptive transfer of CD4+CD25+ Treg cells has
been shown to prevent and even cure certain autoimmune diseases.[1]

Quantitative Data Summary: Anti-CD25 Antibody
Dosage in Mouse Models
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The following table summarizes typical dosage and administration routes for anti-CD25
antibodies used in preclinical mouse studies. It is important to note that the optimal dose and
schedule can vary depending on the specific antibody clone, the mouse strain, and the tumor

model.
Antibody Mouse Administrat
Dosage . Frequency Purpose
Clone Model ion Route
] Single dose
100-250 p Intraperitonea Treg
PC-61 C57BL/6 ) or every 3-7 )
g/mouse [ (i.p.) depletion
days
200 p Intravenous ) Treg
7D4 BALB/c ) Twice weekly )
g/mouse (i.v.) depletion
] ] ] Combination
Anti-CD25 Syngeneic Intraperitonea  Every 5 days )
10 mg/kg ) immunothera
mAb tumor models [ (i.p.) for 3 doses
py

Experimental Protocols

Treg Depletion using Anti-CD25 Antibody in a Syngeneic
Tumor Model

This protocol describes the depletion of regulatory T cells (Tregs) in a mouse tumor model
using an anti-CD25 monoclonal antibody to enhance anti-tumor immune responses.

Materials:

Syngeneic tumor cells (e.g., B16-F10 melanoma, CT26 colon carcinoma)

6-8 week old C57BL/6 or BALB/c mice

Anti-mouse CD25 antibody (clone PC-61 or similar)

Phosphate Buffered Saline (PBS), sterile

Flow cytometry antibodies for Treg analysis (e.g., anti-CD4, anti-CD25, anti-FoxP3)
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e Cell culture medium (e.g., DMEM, RPMI-1640)

e Trypsin-EDTA

e Syringes and needles (27G or similar)

Protocol:

e Tumor Cell Implantation:

o

Culture tumor cells to 70-80% confluency.

[¢]

Harvest cells using Trypsin-EDTA and wash twice with sterile PBS.

[¢]

Resuspend cells in sterile PBS at a concentration of 1 x 10”6 cells per 100 pL.

[e]

Subcutaneously inject 100 pL of the cell suspension into the flank of each mouse.
e Anti-CD25 Antibody Administration:
o Reconstitute the anti-CD25 antibody according to the manufacturer's instructions.
o Dilute the antibody in sterile PBS to the desired concentration (e.g., 200 pg in 100 pL).

o Administer the antibody solution via intraperitoneal (i.p.) injection. A typical schedule is to
inject on day -3, day 0, and day 7 relative to tumor implantation.

e Tumor Growth Monitoring:

o Measure tumor volume every 2-3 days using calipers. Tumor volume can be calculated
using the formula: (Length x Width"2) / 2.

o Monitor the health and body weight of the mice.
e Analysis of Treg Depletion:

o At a predetermined endpoint (e.g., when tumors in the control group reach a certain size),
euthanize the mice.
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o Isolate spleens and tumors and prepare single-cell suspensions.
o Stain the cells with fluorescently-labeled antibodies against CD4, CD25, and FoxP3.

o Analyze the percentage of CD4+CD25+FoxP3+ Tregs in the spleen and tumor
microenvironment using flow cytometry.

In Vivo Cytotoxicity Assay

This protocol is used to assess the cell-mediated cytotoxic response in mice following
treatment.

Materials:

Splenocytes from a naive donor mouse

o CFSE (Carboxyfluorescein succinimidyl ester)

o Peptide antigen (e.g., SIINFEKL for OVA-specific response)
e Complete RPMI-1640 medium

e PBS

e Flow cytometer

Protocol:

e Preparation of Target Cells:

[¢]

Prepare a single-cell suspension of splenocytes from a naive mouse.

[e]

Split the splenocytes into two populations.

[e]

Label one population with a high concentration of CFSE (CFSE”high) and pulse with the
specific peptide antigen.

[e]

Label the second population with a low concentration of CFSE (CFSE”ow) without the
peptide (unpulsed control).
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* Injection of Target Cells:
o Mix the CFSE™high and CFSE”low populations at a 1:1 ratio.

o Inject approximately 1 x 1077 total cells intravenously into recipient mice that have
undergone the experimental treatment.

e Analysis of Specific Lysis:
o After 18-24 hours, harvest the spleens from the recipient mice.

o Analyze the splenocytes by flow cytometry to detect the CFSE”™high and CFSE"ow
populations.

o Calculate the percentage of specific lysis using the formula: [1 - (ratio of treated / ratio of
control)] x 100, where the ratio is (%CFSE”"high / %CFSE"ow).

Signaling Pathways and Experimental Workflows
CD25 Signaling and Treg Function

The following diagram illustrates the role of CD25 in IL-2 signaling and the function of
regulatory T cells (Tregs) in suppressing the immune response.
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CD25 Signaling and Treg Function
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Caption: CD25 is a key component of the high-affinity IL-2 receptor on Tregs.
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Experimental Workflow for In Vivo Anti-CD25 Antibody
Study

This diagram outlines the typical workflow for an in vivo study investigating the efficacy of an

anti-CD25 antibody in a mouse tumor model.
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Workflow for Anti-CD25 In Vivo Study
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Caption: A typical experimental workflow for evaluating anti-CD25 therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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